4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C17H22N6S/c1-12-18-6-5-15(19-12)22-7-9-23(10-8-22)16-11-14(13-3-4-13)20-17(21-16)24-2/h5-6,11,13H,3-4,7-10H2,1-2H3
• InChI Key: AROVZVOAQNSBLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CCN(CC2)C3=NC(=NC(=C3)C4CC4)SC
• Molecular Formula: C17H22N6S
• Molecular Weight: 342.5 g/mol
• CAS No.: 2640935-62-0

Description

The compound 4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a pyrimidine derivative characterized by three key substituents:

• 4-cyclopropyl group: Enhances lipophilicity and may influence steric interactions in biological targets.
• 2-(methylsulfanyl) group: A bioisostere that may enhance metabolic stability and electronic properties compared to oxygen or amino analogs.

Biological Activity

The compound 4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine has garnered interest in medicinal chemistry due to its potential therapeutic applications. This article delves into its biological activity, synthesis, mechanisms of action, and relevant case studies.

Molecular Structure

The molecular formula of the compound is $C_{16}H_{20}N_{6}S$, and it features a complex arrangement of functional groups that contribute to its biological activity. The key components include:

• Cyclopropyl group : Enhances lipophilicity and potentially alters pharmacokinetics.
• Piperazine moiety : Known for interactions with various receptors and enzymes.
• Methylsulfanyl group : May influence metabolic stability and bioactivity.

Physical Properties

Property	Value
Molecular Weight	296.37 g/mol
Density	Not Available
Melting Point	Not Available
Boiling Point	Not Available

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors involved in various cellular processes. The proposed mechanisms include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, potentially affecting cell signaling and proliferation.
• Receptor Modulation : It is hypothesized that the compound interacts with neurotransmitter receptors, which could influence neurological functions.

Pharmacological Studies

Recent studies have explored the pharmacological effects of the compound:

• Antitumor Activity : In vitro studies demonstrated that the compound exhibits cytotoxic effects against several cancer cell lines, suggesting potential as an anticancer agent.
• Neuroprotective Effects : Research indicates that it may protect neuronal cells from oxidative stress, which is crucial in neurodegenerative diseases.

Case Studies

• In Vitro Cytotoxicity Assays : A study investigated the cytotoxic effects on human cancer cell lines (e.g., HeLa and MCF-7) using standard MTT assays. The results indicated a dose-dependent response with IC50 values in the low micromolar range.
• Neuroprotection in Animal Models : Animal studies have shown that administration of the compound can reduce markers of oxidative stress in models of Alzheimer's disease, indicating its potential for treating neurodegenerative conditions.
• Target Identification Studies : Using proteomic approaches, researchers identified several proteins that interact with the compound, providing insights into its mechanism of action and potential therapeutic targets.

Synthesis and Development

The synthesis of 4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine involves several key steps:

• Formation of Pyrimidine Core : Initiated through condensation reactions between appropriate aldehydes and amines.
• Substitution Reactions : Introduction of cyclopropyl and methyl groups via nucleophilic substitutions.
• Piperazine Ring Formation : Achieved through cyclization reactions involving dihaloalkanes and amines.

These synthetic routes are crucial for optimizing yield and purity for biological testing.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

A comparative analysis of structurally related pyrimidine derivatives is summarized below:

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Biological Activity/Notes
Target Compound	4-cyclopropyl, 6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl], 2-(methylsulfanyl)	C17H20N6S	Not reported	Hypothesized kinase inhibition (inferred from structural analogs).
4-chloro-6-{4-[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	4,6-dichloro, 2,2'-(methylsulfanyl)	C14H16Cl2N6S2	403.35	No explicit activity reported; structural similarity suggests potential kinase interaction.
Dasatinib	Thiazole carboxamide, hydroxyethyl piperazine	C22H26ClN7O2S	488.01	FDA-approved tyrosine kinase inhibitor (anticancer).
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	4-methyl, 6-piperidinyl	C10H16N4	192.26	Broad biological/therapeutic activities (e.g., antimicrobial, anticancer).

Key Differences and Implications

The 2-methylpyrimidin-4-yl substituent on the piperazine linker differentiates it from dasatinib’s hydroxyethyl group, which may alter binding specificity in kinase domains . Methylsulfanyl at position 2 is retained across analogs, suggesting its role in stabilizing π-π interactions or hydrogen bonding in active sites .

Synthetic Pathways: Piperazine-linked pyrimidines are commonly synthesized via nucleophilic substitution or coupling reactions, as seen in ’s protocols for thieno[3,2-d]pyrimidine derivatives . The target compound’s synthesis may involve similar steps, substituting cyclopropyl and methylpyrimidinyl groups.

Biological Activity: While dasatinib’s thiazole carboxamide moiety is critical for binding to kinase ATP pockets, the target compound’s pyrimidine-pyrimidine architecture may favor alternative binding modes . The methylsulfanyl group’s electron-withdrawing properties could modulate charge distribution, affecting target affinity compared to amino or hydroxyl groups in other analogs .